Cas no 1516769-55-3 (2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide)

• Product Name: 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide
• CAS No: 1516769-55-3
• MF: C₁₁H₉Br₂N₃OS
• MW: 391.081659078598
• MDL: MFCD24980650
• CID: 4603482
• PubChem ID: 80482283
• Update Time: 2025-06-18

2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2-amino-5-bromo-N-[(3-bromo-2-thienyl)methyl]-
• 2-amino-5-bromo-N-[(3-bromothiophen-2-yl)methyl]pyridine-3-carboxamide
• 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide

• MDL： MFCD24980650
• Inchi： 1S/C11H9Br2N3OS/c12-6-3-7(10(14)15-4-6)11(17)16-5-9-8(13)1-2-18-9/h1-4H,5H2,(H2,14,15)(H,16,17)
• InChI Key： UMGJTMUESYVVSB-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Br)C=C1C(NCC1SC=CC=1Br)=O

Additional information on 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide

Introduction to 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide (CAS No. 1516769-55-3)

2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1516769-55-3, represents a confluence of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular framework of this compound incorporates multiple functional groups, including amino, bromo, and thiophene derivatives, which contribute to its unique chemical properties and reactivity. These features position it as a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide is characterized by a pyridine core substituted with an amino group at the 2-position, a bromine atom at the 5-position, and a methylpyridine moiety linked to a bromothiophene ring at the nitrogen atom. This arrangement creates a multifaceted chemical entity that can interact with biological targets in diverse ways. The presence of bromine atoms, in particular, enhances the compound's lipophilicity and electrophilicity, making it amenable to further derivatization and functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds containing pyridine and thiophene rings. These scaffolds are well-documented for their role in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The specific configuration of 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide suggests that it may exhibit inhibitory activity against enzymes or receptors involved in inflammatory responses, cancer progression, or neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a pyridine ring with a bromothiophene moiety provides a rich chemical space for structure-based drug design. Computational modeling studies have indicated that such compounds can interact with protein targets through hydrogen bonding, hydrophobic interactions, and π-stacking effects. These interactions are critical for achieving high affinity and selectivity in drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic derivatives like 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide. Modern synthetic strategies often employ transition metal-catalyzed cross-coupling reactions, which allow for the precise assembly of molecular fragments. These methods not only improve yield but also enhance the scalability of production, making it feasible to conduct large-scale screening assays for biological activity.

The pharmacological evaluation of 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to inhibit certain kinases and enzymes associated with cancer cell proliferation. The bromine substituents are particularly noteworthy, as they can serve as handles for further chemical modifications aimed at optimizing potency and selectivity. For instance, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions can be used to introduce aryl or heteroaryl groups at specific positions on the molecule.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. Thiophenes are known for their ability to modulate biological pathways through their unique electronic properties. In 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide, the thiophene ring is linked to the pyridine core via an amide bond, which enhances the compound's solubility and bioavailability. This structural feature is crucial for ensuring that the compound can reach its target site within the body effectively.

Another important consideration in drug development is metabolic stability. The presence of bromine atoms can influence metabolic pathways by affecting how enzymes recognize and process the molecule. Studies have shown that halogenated aromatic compounds often exhibit enhanced metabolic stability due to the electron-withdrawing nature of halogens. This property can be leveraged to extend the half-life of drugs in vivo.

The synthesis of 2-amino-5-bromo-N-(3-bromothiophen-2-yl)methylpyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yields and purity. Key steps include nucleophilic substitution reactions to introduce bromine atoms at specific positions on the pyridine ring and cross-coupling reactions to link the bromothiophene moiety to the nitrogen atom. Advances in flow chemistry have also enabled continuous production processes for such compounds, reducing reaction times and improving reproducibility.

In conclusion, 2-amino-5-bromo-N-(3-bromothiophen-2-y l)methylpyridine - 3 - carboxamide (CAS No . 1516769 - 55 - 3 ) represents a promising candidate for further pharmacological exploration . Its unique structural features , combined with its synthetic accessibility , make it an attractive scaffold for developing novel therapeutic agents . As research continues , it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and identifying new treatment strategies . p >